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Compound of Interest

Compound Name: Dibutyl Sebacate

Cat. No.: B1670437

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. A crucial aspect of this is the correct disposal of chemical waste.
This guide provides essential, step-by-step information for the proper disposal of dibutyl
sebacate, a common laboratory chemical. Adherence to these procedures will help maintain a
safe workspace and minimize environmental impact.

Immediate Safety and Handling

Before initiating any disposal procedures, it is critical to be aware of the potential hazards
associated with dibutyl sebacate and to use appropriate personal protective equipment (PPE).
While some safety data sheets (SDS) may classify it as non-hazardous, others indicate
potential for irritation to the eyes, skin, and respiratory system, and it may cause long-lasting
harmful effects to aquatic life.[1][2]

Recommended Personal Protective Equipment (PPE):
e Gloves: Wear protective gloves.
o Eye Protection: Use safety goggles to prevent eye contact.[3]

o Respiratory Protection: In case of inadequate ventilation or the generation of vapors or
aerosols, wear respiratory protection.[1][3][4]

» Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[2][3]
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Spill Cleanup Procedures

In the event of a spill, immediate and correct action is necessary to contain the substance and
prevent its spread.

¢ Ventilate the Area: Ensure adequate ventilation in the affected area.[1][5]

» Contain the Spill: Prevent the spillage from entering drains or water courses by covering
drains.[1][2][4]

o Absorb the Spill: Use an inert absorbent material such as sand, earth, vermiculite, or a
universal binder to absorb the spilled liquid.[1][2][6]

o Collect the Waste: Carefully collect the absorbed material and place it into a suitable,
sealable container for disposal.[1][3][6]

o Clean the Area: Clean the affected area thoroughly.

Step-by-Step Disposal Plan

The disposal of dibutyl sebacate and its contaminated containers must be conducted in
compliance with all local, state, and federal regulations.[2][4]

o Waste Identification: Dibutyl sebacate waste should be classified as chemical waste.
Although not always classified as hazardous waste, it is prudent to handle it as such due to
its potential environmental impact.[2][7][8]

» Containerization:
o Use appropriate, clearly labeled, and sealed containers for the waste.[2][3]
o Do not mix dibutyl sebacate waste with other waste streams.[4]
o Handle contaminated containers in the same way as the substance itself.[1][4]

o Storage: Store the waste containers in a dry, cool, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[7]
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» Disposal:

o Dispose of the contents and container at an approved waste disposal plant or through an

industrial combustion plant.[1][5]

o Consult with a licensed disposal company for proper disposal options.[9]

o Crucially, do not allow the chemical to enter drains, surface water, or ground water.[1][2]

Quantitative Data for Dibutyl Sebacate

The following table summarizes key quantitative data for dibutyl sebacate, compiled from

various safety data sheets.

Property Value

Molecular Formula C18H3404

Molecular Weight 314.46 g/mol

CAS Number 109-43-3

Appearance Colorless to light yellow oily liquid
Melting Point -12°C/10.4 °F

Boiling Point 344 °C/651.2 °F at 760 mmHg
Flash Point 186 °C / 366.8 °F (Open cup)
Specific Gravity 0.940

Vapor Density 10.8 (Air=1)

Oral LD50 (Rat)

> 5 g/kg to 16,000 mg/kg

Dermal LD50 (Rabbit)

> 7940 mg/kg

LC50 (Fish, 96h) > 10000 mg/l
EC50 (Daphnia, 48h) 1000 mg/l
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Dibutyl Sebacate Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of dibutyl sebacate.
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Caption: Workflow for the safe disposal of dibutyl sebacate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1670437?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670437?utm_src=pdf-body
https://www.benchchem.com/product/b1670437?utm_src=pdf-custom-synthesis
https://www.chemos.de/import/data/msds/GB_en/109-43-3-A0003817-GB-en.pdf
https://datasheets.scbt.com/sc-214876.pdf
https://www.inchem.org/documents/icsc/icsc/eics1349.htm
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/84840
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2azVrbDdqdjIybXkxYzJjOG40dWl2Nm5vYjR0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiMTA5LTQzLTNfTVNJSTgzOV9EaWJ1dHlsIHNlYmFjYXRlLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJzEwOS00My0zX01TSUk4MzlfRGlidXR5bCUyMHNlYmFjYXRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--a0bd444a9101549143f3eaa880cbc102007b8463/109-43-3_MSII839_Dibutyl%20sebacate.pdf
https://www.eastharbourgroup.com/storage/download-files/dibutyl-sebacate/Dibutyl-Sebacate-MSDS-563.pdf
https://www.fishersci.com/store/msds?partNumber=AC406652500&countryCode=US&language=en
http://www.acme-hardesty.com/wp-content/uploads/2014/02/Dibutyl_Sebacate_MSDS.pdf
https://www.chemicalbook.com/msds/dibutyl-sebacate.pdf
https://www.benchchem.com/product/b1670437#dibutyl-sebacate-proper-disposal-procedures
https://www.benchchem.com/product/b1670437#dibutyl-sebacate-proper-disposal-procedures
https://www.benchchem.com/product/b1670437#dibutyl-sebacate-proper-disposal-procedures
https://www.benchchem.com/product/b1670437#dibutyl-sebacate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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